![molecular formula C16H16N6O4 B2956114 N1-(furan-2-ylmethyl)-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide CAS No. 1013890-91-9](/img/structure/B2956114.png)
N1-(furan-2-ylmethyl)-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide
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Description
N1-(furan-2-ylmethyl)-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C16H16N6O4 and its molecular weight is 356.342. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of pyrazole derivatives, including the identification of antitumor, antifungal, and antibacterial pharmacophore sites, have been extensively studied. These compounds are synthesized using various primary amines, resulting in distinct molecules characterized by techniques such as FT-IR, UV–visible spectroscopy, proton NMR, and mass spectroscopy. Crystallographic analysis has revealed specific geometric parameters and interactions, underscoring the compounds' potential for diverse biological applications (Titi et al., 2020).
Biological and Pharmacological Applications
Researchers have developed methods to enhance the catalytic activity in Cu-catalyzed couplings of aryl bromides with anilines and secondary amines using N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) and related compounds. These studies demonstrate the compounds' efficacy in promoting such reactions, which are crucial for producing pharmaceutically relevant building blocks (Bhunia et al., 2017).
Antimicrobial Activity
The synthesis of new heterocyclic compounds derived from visnagenone or khellinone has shown significant antimicrobial activity. These compounds, such as substituted-6-methyl-1-thioxo-1,2-dihydro-3H-furo[3,2-g]pyrimido[1,6-a]quinazolin-3-ones, have been evaluated against various Gram-positive and Gram-negative bacteria and fungi, demonstrating their potential as antimicrobial agents (Abu‐Hashem, 2018).
Role in Heterocyclic Chemistry
The role of 1,3,4-oxadiazole derivatives in pharmaceutical chemistry highlights the importance of these compounds in drug development. Being derived from furan and containing one oxygen and two nitrogen atoms, oxadiazoles exhibit a wide range of biological activities, making them valuable scaffolds for novel drug development (Sharma, 2015).
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-N'-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N6O4/c1-9-7-13(23)20-16(18-9)22-12(6-10(2)21-22)19-15(25)14(24)17-8-11-4-3-5-26-11/h3-7H,8H2,1-2H3,(H,17,24)(H,19,25)(H,18,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEINSVGSHQXQCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NCC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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